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[(1-benzothiophen-2-yl)methyl](2-fluoroethyl)amine hydrochloride
Overview
Description
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound [(1-benzothiophen-2-yl)methyl](2-fluoroethyl)amine hydrochloride involves the reaction of 2-fluoroethylamine hydrochloride with 1-benzothiophen-2-carbaldehyde in the presence of a reducing agent to form the intermediate [(1-benzothiophen-2-yl)methyl](2-fluoroethyl)amine. This intermediate is then treated with hydrochloric acid to obtain the final product as a hydrochloride salt.", "Starting Materials": [ "2-fluoroethylamine hydrochloride", "1-benzothiophen-2-carbaldehyde", "Reducing agent", "Hydrochloric acid" ], "Reaction": [ "Step 1: Dissolve 2-fluoroethylamine hydrochloride (1 equiv.) and 1-benzothiophen-2-carbaldehyde (1 equiv.) in a suitable solvent such as ethanol or methanol.", "Step 2: Add a reducing agent such as sodium borohydride or lithium aluminum hydride to the reaction mixture and stir at room temperature for several hours.", "Step 3: Quench the reaction by adding water and extract the product with an organic solvent such as ethyl acetate or dichloromethane.", "Step 4: Dry the organic layer over anhydrous sodium sulfate and concentrate the solution under reduced pressure to obtain the intermediate [(1-benzothiophen-2-yl)methyl](2-fluoroethyl)amine as a yellow oil.", "Step 5: Dissolve the intermediate in hydrochloric acid and stir at room temperature for several hours.", "Step 6: Concentrate the solution under reduced pressure and dry the product under vacuum to obtain the final product as a hydrochloride salt." ] } | |
CAS RN |
2648947-40-2 |
Molecular Formula |
C11H13ClFNS |
Molecular Weight |
245.7 |
Purity |
95 |
Origin of Product |
United States |
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